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Compound of Interest

Compound Name: TH-Z816

Cat. No.: B12396985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TH-Z816 is a potent and selective inhibitor of the KRAS(G12D) mutation, a critical driver in

various cancers. Accurate and consistent preparation of TH-Z816 stock solutions is paramount

for obtaining reliable and reproducible results in preclinical research. These application notes

provide detailed protocols for the preparation, storage, and handling of TH-Z816 for in vitro

experiments.

Data Presentation
A summary of the key quantitative data for TH-Z816 is presented in the table below for easy

reference.
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Property Value Source

Chemical Name

7-(8-methylnaphthalen-1-yl)-4-

[(2R)-2-methylpiperazin-1-

yl]-2-[[(2S)-1-methylpyrrolidin-

2-yl]methoxy]-6,8-dihydro-5H-

pyrido[3,4-d]pyrimidine

MedKoo Biosciences

CAS Number 2847881-42-7 MedKoo Biosciences[1]

Molecular Formula C₂₉H₃₈N₆O MedKoo Biosciences[1]

Molecular Weight 486.66 g/mol MedKoo Biosciences[1]

Target KRAS(G12D) MedKoo Biosciences[1]

IC₅₀
14 µM (in an SOS-catalyzed

nucleotide exchange assay)

Selleck Chemicals, MedKoo

Biosciences[1][2]

Solubility in DMSO 12 mg/mL (24.65 mM) Selleck Chemicals[2]

Solubility in Ethanol 97 mg/mL Selleck Chemicals

Solubility in Water Insoluble Selleck Chemicals[2]

Appearance
To be determined (typically a

solid powder)
MedKoo Biosciences[1]

Purity >98% MedKoo Biosciences[1]

Storage of Solid

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C. Store in a dry

and dark place.

MedKoo Biosciences[1]

Storage of Stock Solutions

Short term (days to weeks): 0 -

4°C; Long term (months):

-20°C.

MedKoo Biosciences[1]
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Protocol 1: Preparation of a 10 mM TH-Z816 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TH-Z816 in dimethyl

sulfoxide (DMSO).

Materials:

TH-Z816 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate TH-Z816: Allow the vial of TH-Z816 powder to come to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh the desired amount of TH-Z816 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.87 mg of TH-Z816 (Molecular Weight: 486.66

g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) * (486.66 g/mol ) * (1000 mg/g) =

4.8666 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed TH-Z816
powder. For a 10 mM stock solution from 4.87 mg of powder, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.
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Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes or amber glass vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C

for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM TH-Z816 stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM TH-Z816 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Determine Final Concentration: Based on experimental design and the known IC₅₀ of TH-
Z816, determine the desired final working concentrations. A typical starting range for a KRAS

inhibitor might be from 0.1 µM to 50 µM. A related inhibitor, TH-Z835, has shown anti-

proliferative effects in the low micromolar and even sub-micromolar range in colony

formation assays.

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture

medium. It is recommended to perform an intermediate dilution first to minimize pipetting

errors and the final DMSO concentration.

Example for a 10 µM working solution:

Prepare a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of cell culture medium. This results in a 100 µM intermediate solution.
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Prepare the final 10 µM working solution by performing a 1:10 dilution of the 100 µM

intermediate solution in cell culture medium (e.g., add 100 µL of the 100 µM solution to

900 µL of medium).

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of TH-Z816 used in the experiment. The final DMSO concentration

should ideally be kept below 0.5% to avoid solvent-induced cytotoxicity.

Cell Treatment: Add the prepared working solutions to your cell cultures and proceed with

the planned experiment.

Mandatory Visualizations
KRAS Signaling Pathway Inhibition by TH-Z816
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Caption: TH-Z816 inhibits the active KRAS(G12D)-GTP, blocking downstream signaling.
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Experimental Workflow for TH-Z816 Stock Solution
Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing a concentrated stock solution of TH-Z816.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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